BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of Ethyl 6-Hydroxyoctanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and relevant biological
context of ethyl 6-hydroxyoctanoate (CAS No. 4066-95-9). The information is intended to
support laboratory research and development activities by providing clear, actionable safety
protocols and summarizing key physicochemical and toxicological data. Due to the limited
availability of data for this specific compound, information from structurally similar molecules
has been included where relevant, with appropriate notations.

Chemical and Physical Properties

A summary of the known physical and chemical properties of ethyl 6-hydroxyoctanoate is
presented in Table 1. This data is essential for understanding the substance's behavior under

various laboratory conditions.

Property Value Source

AK Scientific[1],
CAS Number 4066-95-9

Protheragen[2][3]
Molecular Formula C10H2003 AK Scientific[1]
Molecular Weight 188.26 g/mol AK Scientific[1]
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Toxicological and Safety Data

At present, a comprehensive toxicological profile for ethyl 6-hydroxyoctanoate is not readily
available in public databases. However, based on data for structurally related long-chain fatty
acid esters and general chemical principles, a precautionary approach to handling is
recommended. The primary anticipated hazards are summarized in Table 2.

Hazard Category GHS Classification Precautionary Statements

Skin Corrosion/Irritation Category 2 (Predicted) H315: Causes skin irritation.

. " ) H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A (Predicted)

irritation.
Specific Target Organ Toxicit H335: May cause respirator
9 J J Y Category 3 (Predicted) o Y P Y
(Single Exposure) irritation.

Note: The GHS classifications are based on predictions for structurally similar compounds and
have not been definitively established for ethyl 6-hydroxyoctanoate.

Personal Protective Equipment (PPE) and
Engineering Controls

Appropriate personal protective equipment and engineering controls are paramount to ensure
the safe handling of ethyl 6-hydroxyoctanoate in a laboratory setting.
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Control Specification

) ) Work in a well-ventilated area, preferably in a
Engineering Controls i
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear nitrile or other chemically resistant gloves.
Skin Protection ]
A lab coat should be worn at all times.

Not typically required if work is conducted in a

fume hood. If vapors or aerosols are generated
Respiratory Protection outside of a fume hood, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.

Experimental Protocols
General Handling and Storage

A standardized workflow for the handling and storage of ethyl 6-hydroxyoctanoate is depicted
in the following diagram. Adherence to this protocol will minimize exposure and ensure the
stability of the compound.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15334030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15334030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Laboratory Workflow for Ethyl 6-Hydroxyoctanoate
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General Laboratory Workflow
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Protocol for General Handling:

Preparation: Before handling, ensure you are wearing the appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and nitrile gloves. Prepare the work
area in a well-ventilated chemical fume hood.

Dispensing: When weighing or measuring the liquid, do so in the fume hood. Avoid
splashing.

Reaction Setup: If using in a reaction, add the compound to the reaction vessel slowly. If the
reaction is exothermic, take appropriate precautions to control the temperature.

Post-Reaction: After the experiment is complete, quench any reactive materials and follow
proper waste disposal procedures.

Cleaning: Clean all glassware thoroughly.

Storage: Store ethyl 6-hydroxyoctanoate in a tightly sealed container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures

In the event of a spill, follow these procedures:
Evacuate: Clear the immediate area of all personnel.
Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand,
or earth).

Collection: Place the absorbent material into a sealed, labeled container for proper disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . .
Seek medical attention.

Biological Context: Fatty Acid Ester Metabolism

While specific signaling pathways involving ethyl 6-hydroxyoctanoate have not been
elucidated, as a fatty acid ester, it is presumed to be metabolized through general fatty acid
metabolic pathways. The cellular uptake of fatty acids is followed by their esterification to
coenzyme A (CoA), forming fatty acyl-CoAs. These can then be either broken down for energy
or used in the synthesis of more complex lipids.[4] Acyl-CoA thioesterases are enzymes that
can hydrolyze fatty acyl-CoAs back to free fatty acids and CoA.[4] In some microbial systems,
fatty acid ethyl esters (FAEESs) can be produced from acyl-CoA and ethanol through a
transesterification reaction catalyzed by a wax ester synthase.[5]

The following diagram illustrates a generalized pathway for the biosynthesis of wax esters, a
class of compounds to which ethyl 6-hydroxyoctanoate is related.
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Generalized Wax Ester Biosynthesis Pathway
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Generalized Wax Ester Biosynthesis

This pathway shows that fatty acyl-CoA is a central precursor which can be reduced to a fatty
alcohol by fatty acyl-CoA reductase.[6] The fatty alcohol can then be condensed with another
molecule of fatty acyl-CoA by a wax synthase to form a wax ester.[6]

Disposal Considerations

All waste containing ethyl 6-hydroxyoctanoate should be treated as chemical waste. Dispose
of the material in accordance with local, state, and federal regulations. Do not allow the
material to enter drains or waterways.
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Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety analysis. It is the responsibility of the user to conduct a thorough risk
assessment before handling this chemical. Always consult the most up-to-date Safety Data
Sheet (SDS) from the supplier and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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